Cas no 1261956-63-1 (5-(5-Hydroxypyridin-3-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(5-Hydroxypyridin-3-yl)thiophene-2-carbaldehyde
• CAS No: 1261956-63-1
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD18312062
• CID: 2765941
• PubChem ID: 53217656
• Update Time: 2025-06-09

5-(5-Hydroxypyridin-3-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXSID20682685
• 5-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95%
• 1261956-63-1
• 5-(5-FORMYLTHIOPHEN-2-YL)-3-HYDROXYPYRIDINE
• MFCD18312062
• 5-(5-Hydroxypyridin-3-yl)thiophene-2-carbaldehyde

• MDL： MFCD18312062
• Inchi： 1S/C10H7NO2S/c12-6-9-1-2-10(14-9)7-3-8(13)5-11-4-7/h1-6,13H
• InChI Key： LZFZNWLUOOGJOP-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=NC=C(C=1)O

Computed Properties

• Exact Mass: 205.01974964Da
• Monoisotopic Mass: 205.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 5-(5-Hydroxypyridin-3-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 5-(5-Hydroxypyridin-3-yl)thiophene-2-carbaldehyde (CAS No. 1261956-63-1)

5-(5-Hydroxypyridin-3-yl)thiophene-2-carbaldehyde (CAS No. 1261956-63-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique hydroxypyridine and thiophene moieties, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure, combining a pyridine ring with a thiophene core, offers distinct electronic and steric properties, making it valuable for applications in drug discovery and optoelectronics.

In recent years, the demand for heterocyclic compounds like 5-(5-Hydroxypyridin-3-yl)thiophene-2-carbaldehyde has surged due to their role in developing small-molecule inhibitors and fluorescent probes. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Additionally, its aldehyde functional group enables facile derivatization, allowing chemists to explore diverse chemical modifications for tailored applications.

The compound's CAS No. 1261956-63-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Users often inquire about its synthetic routes, physicochemical properties, and safety data. For instance, common queries include: "How to synthesize 5-(5-Hydroxypyridin-3-yl)thiophene-2-carbaldehyde?" or "What are the applications of thiophene-carbaldehyde derivatives in OLEDs?" These questions highlight the compound's interdisciplinary appeal.

From a synthetic chemistry perspective, 5-(5-Hydroxypyridin-3-yl)thiophene-2-carbaldehyde can be prepared via cross-coupling reactions or Vilsmeier-Haack formylation. Its hydroxypyridine group enhances solubility in polar solvents, facilitating purification and downstream reactions. Moreover, its UV-absorbing properties make it suitable for photophysical studies, aligning with the growing interest in organic semiconductors and sensors.

In the context of green chemistry, researchers are exploring eco-friendly protocols to synthesize this compound, minimizing hazardous byproducts. This aligns with global trends toward sustainable chemical processes. The compound's low toxicity profile (as per available data) further supports its adoption in bioconjugation and drug delivery systems.

In summary, 5-(5-Hydroxypyridin-3-yl)thiophene-2-carbaldehyde (CAS No. 1261956-63-1) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and analytical chemistry. Its structural features and functional groups make it a valuable tool for innovation, addressing contemporary challenges in healthcare and technology. As research progresses, this compound is expected to play an even greater role in advancing precision medicine and smart materials.